Acetamide, 2,2,2-trifluoro-N-[4-(phenylamino)phenyl]-

• CAS No.: 162557-83-7
• Molecular Formula: C14H11F3N2O
• Molecular Weight: 280.24 g/mol
• IUPAC Name: N-(4-anilinophenyl)-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C14H11F3N2O/c15-14(16,17)13(20)19-12-8-6-11(7-9-12)18-10-4-2-1-3-5-10/h1-9,18H,(H,19,20)
• InChI Key: WUWZPYSFBZNEEY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=CC=C(C=C2)NC(=O)C(F)(F)F

Description

Acetamide, 2,2,2-trifluoro-N-[4-(phenylamino)phenyl]- is a chemical compound with a complex structure that includes trifluoroacetamide and phenylamino groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Acetamide, 2,2,2-trifluoro-N-[4-(phenylamino)phenyl]- typically involves the reaction of 2,2,2-trifluoroacetamide with 4-(phenylamino)phenyl derivatives under specific conditions. The reaction often requires the use of catalysts and controlled temperatures to ensure the desired product is obtained with high purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors where the reactants are combined under optimized conditions. The process may include steps such as purification, crystallization, and drying to obtain the final product in a form suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

Acetamide, 2,2,2-trifluoro-N-[4-(phenylamino)phenyl]- can undergo several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and halogens (e.g., chlorine, bromine). The reactions are typically carried out under controlled temperatures and pressures to ensure the desired products are obtained .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce amines or alcohols .

Scientific Research Applications

Acetamide, 2,2,2-trifluoro-N-[4-(phenylamino)phenyl]- has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development and as a therapeutic agent.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of Acetamide, 2,2,2-trifluoro-N-[4-(phenylamino)phenyl]- involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

2,2,2-Trifluoro-N-(4-methoxy-phenyl)-acetamide: Similar in structure but with a methoxy group instead of a phenylamino group.

2,2,2-Trifluoro-N-phenyl-acetamide: Lacks the additional phenylamino group, making it less complex.

N-Methyl-2,2,2-trifluoroacetamide: Contains a methyl group instead of the phenylamino group.

Uniqueness

Acetamide, 2,2,2-trifluoro-N-[4-(phenylamino)phenyl]- is unique due to its combination of trifluoroacetamide and phenylamino groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specific applications in research and industry .